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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B3427282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the dyeing of polyester fabric using

Disperse Red 177, a benzothiazole heterocyclic disperse dye known for its high dyeing

strength, bright color, and good fastness properties on polyester fibers.[1] The protocols

outlined below are intended for laboratory-scale applications and are designed to ensure

reproducibility and optimal results.

Overview of the Dyeing Mechanism
Disperse dyes are non-ionic, water-insoluble colorants that are applied to hydrophobic fibers

like polyester from a fine aqueous dispersion. The dyeing process is a transfer of the dye from

the aqueous phase to the solid fiber phase. This is achieved at high temperatures (typically

130°C) and under high pressure, which causes the polyester fibers to swell. This swelling

opens up the amorphous regions of the fiber, allowing the small dye molecules to penetrate

and become physically trapped within the polymer structure upon cooling. The process is

typically carried out under acidic pH conditions (4.5-5.5) to ensure the stability of the disperse

dye and prevent hydrolysis.[2][3][4]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the dyeing of polyester with

Disperse Red 177 and the expected fastness properties of the dyed fabric.
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Table 1: Recommended Dyeing Protocol Parameters

Parameter Value Notes

Disperse Red 177 0.5 - 2.0% (owf)

"owf" stands for "on the weight

of the fabric". The exact

percentage depends on the

desired shade depth.

Dispersing Agent 1.0 - 2.0 g/L

A high-temperature stable

dispersing agent is required to

prevent dye agglomeration.[5]

[6][7]

Acetic Acid (Glacial) 0.5 - 1.0 g/L
Used to adjust the pH of the

dyebath.

pH 4.5 - 5.5

Critical for dye stability and

optimal dyeing performance.[2]

[4]

Liquor Ratio 1:10 - 1:20

The ratio of the weight of the

goods to the volume of the

dyebath.

Dyeing Temperature 130°C
High temperature is necessary

to swell the polyester fibers.

Dyeing Time 30 - 60 minutes
Time at the maximum dyeing

temperature.

Reduction Clearing See Protocol

A post-treatment step to

remove surface dye and

improve fastness.

Table 2: Fastness Properties of Disperse Red 177 on Polyester
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Fastness Property ISO Test Method Rating

Light Fastness (Xenon Arc) ISO 105-B02 5-6

Washing Fastness (Color

Change)
ISO 105-C03 4

Sublimation Fastness ISO 105-P01 (180°C, 30s) 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4-5

Note: Fastness ratings are on a scale of 1 to 5 for washing, sublimation, and rubbing (5 being

the best), and 1 to 8 for light fastness (8 being the best).[8]

Experimental Protocols
The following are detailed protocols for the key experiments involved in dyeing polyester fabric

with Disperse Red 177.

Pre-treatment of Polyester Fabric
Objective: To remove any impurities, oils, and sizes from the fabric that may interfere with

dyeing.

Materials:

Polyester fabric

Non-ionic detergent

Sodium carbonate

Deionized water

Laboratory-scale washing apparatus

Procedure:
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Prepare a scouring bath with 1-2 g/L of a non-ionic detergent and 1 g/L of sodium carbonate

in deionized water.

Immerse the polyester fabric in the bath at a liquor ratio of 1:20.

Heat the bath to 60-70°C and maintain for 30 minutes with gentle agitation.

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

Dry the fabric at ambient temperature or in an oven at a low temperature.

High-Temperature Exhaust Dyeing Protocol
Objective: To dye the pre-treated polyester fabric with Disperse Red 177.

Materials:

Pre-treated polyester fabric

Disperse Red 177

High-temperature stable dispersing agent

Glacial acetic acid

Deionized water

High-temperature, high-pressure laboratory dyeing machine

Procedure:

Weigh the dry pre-treated polyester fabric.

Calculate the required amounts of Disperse Red 177, dispersing agent, and acetic acid

based on the weight of the fabric and the desired concentrations (see Table 1).

Prepare a dye dispersion by pasting the required amount of Disperse Red 177 with a small

amount of the dispersing agent and cold water. Then, add hot water (40-50°C) to the paste

with continuous stirring to form a fine dispersion.
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Set the dyebath in the dyeing machine with the required volume of deionized water (to

achieve the desired liquor ratio) and add the dispersing agent.

Add the prepared dye dispersion to the dyebath and stir.

Adjust the pH of the dyebath to 4.5-5.5 using glacial acetic acid.

Immerse the polyester fabric in the dyebath.

Raise the temperature of the dyebath to 60°C and hold for 10 minutes.

Increase the temperature to 130°C at a rate of 1-2°C per minute.

Hold the temperature at 130°C for 30-60 minutes to allow for dye penetration and fixation.

Cool the dyebath to 70°C.

Drain the dyebath and rinse the fabric with hot water.

Reduction Clearing (Post-treatment)
Objective: To remove unfixed disperse dye from the surface of the fibers, thereby improving the

wet fastness and rubbing fastness of the dyeing.

Materials:

Dyed polyester fabric

Sodium hydroxide

Sodium hydrosulfite (hydrose)

Non-ionic detergent

Deionized water

Laboratory-scale washing apparatus

Procedure:
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Prepare a reduction clearing bath with 2 g/L sodium hydroxide, 2 g/L sodium hydrosulfite,

and 1 g/L non-ionic detergent in deionized water.

Immerse the rinsed, dyed fabric in the bath at a liquor ratio of 1:20.

Heat the bath to 70-80°C and maintain for 15-20 minutes.

Drain the bath and rinse the fabric thoroughly with hot water.

Neutralize the fabric with a dilute solution of acetic acid (0.5 g/L) for 5 minutes.

Rinse the fabric thoroughly with cold water.

Dry the fabric at ambient temperature or in an oven at a low temperature.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the dyeing protocol.
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Caption: Workflow for dyeing polyester with Disperse Red 177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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